6-Phenylthio-2-pyridylcarboxylic acid

• Molecular Formula: C12H9NO2S
• Molecular Weight: 231.27 g/mol
• IUPAC Name: 6-phenylsulfanylpyridine-2-carboxylic acid
• InChI: InChI=1S/C12H9NO2S/c14-12(15)10-7-4-8-11(13-10)16-9-5-2-1-3-6-9/h1-8H,(H,14,15)
• InChI Key: QVFNUGUVXMKBAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=CC(=N2)C(=O)O

Description

6-Phenylthio-2-pyridylcarboxylic acid (synonyms: 6-Phenylpicolinic acid, 6-Phenylpyridine-2-carboxylic acid) is a heterocyclic carboxylic acid featuring a pyridine ring substituted with a phenylthio group at the 6-position and a carboxylic acid moiety at the 2-position. This compound is primarily utilized in industrial and scientific research, particularly in pharmaceutical and materials chemistry, owing to its unique electronic and steric properties . Its molecular formula is C₁₂H₉NO₂S, with a molecular weight of 231.27 g/mol.

Comparison with Similar Compounds

The structural and functional attributes of 6-phenylthio-2-pyridylcarboxylic acid can be contextualized by comparing it to analogous heterocyclic carboxylic acids. Below is a detailed analysis:

Structural and Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties
6-Phenylthio-2-pyridylcarboxylic acid	Not provided	C₁₂H₉NO₂S	Phenylthio (C₆H₅S) at position 6	231.27	High lipophilicity; research applications
2-Chloro-6-methylpyrimidine-4-carboxylic acid	89581-58-8	C₆H₅ClN₂O₂	Chloro (Cl) at position 2, methyl (CH₃) at 6	188.57	100% purity; potential reactivity due to Cl
6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid	84659-98-3	C₁₁H₈N₂O₃	Hydroxy (OH) at 6, phenyl (C₆H₅) at 2	216.19	Polar due to OH; biochemical applications
6-Chloro-2-(2-methoxyethyl)pyrimidine-4-carboxylic acid	1881328-90-0	C₈H₉ClN₂O₃	Chloro (Cl) at 6, methoxyethyl (CH₂CH₂OCH₃) at 2	230.63	Moderate solubility; specialty chemical uses

Key Observations:

• Solubility : The hydroxy-substituted analog (6-hydroxy-2-phenylpyrimidine-4-carboxylic acid) exhibits higher polarity and aqueous solubility due to the -OH group , whereas the phenylthio variant is more lipophilic.
• Reactivity : Chloro-substituted analogs (e.g., 2-chloro-6-methylpyrimidine-4-carboxylic acid) may undergo nucleophilic substitution, making them intermediates in synthetic pathways .